[((1,1-DIMETHYLETHOXYCARBONYL)AMINO)-2-OXO-1-PIPERIDINYL]-IMINOMETHYLCARBAMIC ACID BENZYL ESTER
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Overview
Description
Synthesis Analysis
The synthesis of such compounds often involves the use of amino acid-derived β–keto esters. These esters can undergo a two-step reductive amination procedure with either simple amines or α–amino esters . The process involves the use of AcOH and NaBH 3 CN as the additive and reducing agents .Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple functional groups. It contains an amino group (-NH2), a carboxylic group (-COOH), and a carbonyl group (C=O) attached to a piperidinyl ring.Chemical Reactions Analysis
The compound can undergo various chemical reactions due to the presence of reactive functional groups. For instance, it can participate in site-specific protein modifications, including N-terminal pyroglutamation, caging Glu in the active site of a toxic protein, and endowing proteins with metal chelator hydroxamic acid and versatile reactive handle acyl hydrazide .Properties
CAS No. |
105880-97-5 |
---|---|
Molecular Formula |
C19H26N4O5 |
Molecular Weight |
390.43 |
Synonyms |
[((1,1-DIMETHYLETHOXYCARBONYL)AMINO)-2-OXO-1-PIPERIDINYL]-IMINOMETHYLCARBAMIC ACID BENZYL ESTER |
Origin of Product |
United States |
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